Cas no 115416-38-1 (5-(Biotinamido)pentylamine)

• Product Name: 5-(Biotinamido)pentylamine
• CAS No: 115416-38-1
• MF: C₁₅H₂₈N₄O₂S
• MW: 328.473422050476
• CID: 217450
• PubChem ID: 83906
• Update Time: 2025-10-29

5-(Biotinamido)pentylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(5-aminopentyl)hexahydro-2-oxo-, (3aS,4S,6aR)-
• 5-(Biotinamido)pentylamine
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(5-aminopentyl)pentanamide
• Biotincadaverine
• Biotinyl cadaverine
• Cadaverine-X-biotin
• (3aS,4S,6aR)-N-(5-AMinopentyl)hexahydro-2-oxo-thieno[3,4-d]iMidazole-4-pentanaMide
• 1H-Thieno(3,4-D)imidazole-4-pentanamide, N-(5-aminopentyl)hexahydro-2-oxo-, (3as,4S,6ar)-
• 1H-Thieno(3,4-D)imidazole-4-pentanamide, N-(5-aminopentyl)hexahydro-2-oxo-, (3as-(3aalpha,4beta,6aalpha))-
• 5-biotinamidopentylamine
• DTXSID50151096
• N-(5-Aminopentyl)biotinamide
• SCHEMBL316398
• MFCD00216002
• Biotin-C5-Amine (2mg x 5)
• AKOS027381245
• HY-W076543
• CS-0112430
• CCSGGWGTGOLEHK-OBJOEFQTSA-N
• D84649
• N-(5-Aminopentyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• A904819
• B6294
• N-(biotiyl)cadaverine
• 115416-38-1
• MS-24929
• Biotin-C5-Amine
• CHEMBL4442290
• Biotin Cadaverine
• DA-70140
• A3155
• DTXCID5073587

• Inchi： 1S/C15H28N4O2S/c16-8-4-1-5-9-17-13(20)7-3-2-6-12-14-11(10-22-12)18-15(21)19-14/h11-12,14H,1-10,16H2,(H,17,20)(H2,18,19,21)/t11-,12-,14-/m0/s1
• InChI Key： CCSGGWGTGOLEHK-OBJOEFQTSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 328.19300
• Monoisotopic Mass: 328.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: 0.2

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 652.0±50.0 °C at 760 mmHg
• Flash Point: 348.1±30.1 °C
• Refractive Index: 1.529
• PSA: 128.53000
• LogP: 2.46680
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

5-(Biotinamido)pentylamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on 5-(Biotinamido)pentylamine

Introduction to 5-(Biotinamido)pentylamine (CAS No. 115416-38-1)

5-(Biotinamido)pentylamine, identified by the Chemical Abstracts Service Number (CAS No.) 115416-38-1, is a specialized organic compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound belongs to a class of molecules characterized by the presence of a biotin moiety linked to a pentylamine chain, making it a versatile tool for various applications in biotechnology and drug design.

The biotin moiety, a vitamin B7 derivative, is renowned for its high affinity to avidin and streptavidin proteins, which are widely exploited in diagnostic assays, biomolecular labeling, and targeted drug delivery systems. The pentylamine component introduces a longer alkyl chain, enhancing solubility and stability while allowing for modifications that can fine-tune its biological activity. This unique structural feature positions 5-(Biotinamido)pentylamine as a valuable intermediate in the synthesis of bioconjugates and novel therapeutic agents.

In recent years, advancements in synthetic chemistry have enabled the development of more efficient methods for producing 5-(Biotinamido)pentylamine, making it more accessible for research applications. One such innovation involves the use of transition metal-catalyzed cross-coupling reactions, which improve yield and purity while reducing environmental impact. These improvements align with the growing emphasis on sustainable practices in the chemical industry.

The utility of 5-(Biotinamido)pentylamine extends beyond simple labeling applications. Researchers have leveraged its properties to develop novel imaging agents for positron emission tomography (PET) scans, where biotinylation enhances molecular targeting. Additionally, its incorporation into peptide-based drugs has shown promise in modulating protein-protein interactions, offering new avenues for treating inflammatory and metabolic disorders.

Recent studies have highlighted the potential of 5-(Biotinamido)pentylamine in cancer immunotherapy. By conjugating antibodies or small molecules to this compound, researchers can enhance targeted drug delivery to tumor cells. The biotin-streptavidin interaction provides a robust framework for designing multifunctional therapeutics that combine diagnostic imaging with therapeutic action—a strategy known as "theranostics."

The compound's role in drug discovery has been further underscored by its use in high-throughput screening (HTS) platforms. Its ability to modify biomolecules allows for the rapid identification of lead compounds with desired pharmacological properties. Furthermore, computational modeling has been employed to predict how modifications to the pentylamine chain can optimize binding affinity and bioavailability, accelerating the drug development pipeline.

Another emerging application is in the field of synthetic biology, where 5-(Biotinamido)pentylamine serves as a building block for constructing complex biological circuits. By integrating this compound into engineered bacteria or yeast, researchers aim to produce novel enzymes or metabolic pathways with industrial applications. This interdisciplinary approach bridges chemistry and biology, fostering innovation across multiple scientific domains.

From an industrial perspective, the demand for 5-(Biotinamido)pentylamine has grown alongside the expansion of biotechnology companies specializing in molecular diagnostics and personalized medicine. Manufacturers have invested in scalable production processes to meet this demand while adhering to stringent quality control measures. These efforts ensure that researchers receive consistent and reliable materials for their experiments.

The future prospects of 5-(Biotinamido)pentylamine are bright, with ongoing research exploring its potential in gene therapy and mRNA vaccine development. Its ability to form stable conjugates with nucleic acids makes it an attractive candidate for delivering therapeutic genetic material into target cells. Such applications could revolutionize treatments for genetic disorders and infectious diseases.

In conclusion,5-(Biotinamido)pentylamine (CAS No. 115416-38-1) is a multifaceted compound with far-reaching implications in biochemical research and pharmaceutical innovation. Its unique structure and functional properties make it indispensable for developing advanced diagnostic tools, targeted therapeutics, and biotechnological applications. As synthetic methods continue to evolve and new research emerges,5-(Biotinamido)pentylamine will undoubtedly remain at the forefront of scientific discovery.